Cas no 956683-88-8 (N-(3-methoxypropyl)-4-5-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzamide)

• Product Name: N-(3-methoxypropyl)-4-5-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzamide
• CAS No: 956683-88-8
• MF: C₁₉H₁₈F₃N₃O₂S
• MW: 409.425333499908
• CID: 5448753
• Update Time: 2025-06-12

N-(3-methoxypropyl)-4-5-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxypropyl)-4-[5-thiophen-2-yl-3-(trifluoromethyl)pyrazol-1-yl]benzamide
• N-(3-methoxypropyl)-4-5-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzamide

• Inchi： 1S/C19H18F3N3O2S/c1-27-10-3-9-23-18(26)13-5-7-14(8-6-13)25-15(16-4-2-11-28-16)12-17(24-25)19(20,21)22/h2,4-8,11-12H,3,9-10H2,1H3,(H,23,26)
• InChI Key： ORKFLONQMSRCAR-UHFFFAOYSA-N
• SMILES： C(NCCCOC)(=O)C1=CC=C(N2C(C3SC=CC=3)=CC(C(F)(F)F)=N2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(3-methoxypropyl)-4-5-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzamide

Professional Introduction to N-(3-methoxypropyl)-4-5-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzamide (CAS No. 956683-88-8)

N-(3-methoxypropyl)-4-5-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzamide, identified by its CAS number 956683-88-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, including a benzamide moiety, a pyrazole ring, and a thiophene substituent, all of which contribute to its potential biological activity.

The benzamide group in N-(3-methoxypropyl)-4-5-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzamide is known to play a crucial role in modulating various biological pathways. Benzamides are widely recognized for their ability to interact with enzymes and receptors, making them valuable scaffolds in drug design. The presence of the trifluoromethyl group further enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in determining its pharmacokinetic properties.

The pyrazole ring is another key structural element in this compound, contributing to its binding affinity and selectivity. Pyrazoles have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a thiophene substituent at the 4-5 position adds another layer of complexity to the molecule, potentially influencing its electronic properties and interactions with biological targets.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific molecular pathways involved in diseases such as cancer and inflammation. N-(3-methoxypropyl)-4-5-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzamide represents a promising candidate in this context. Its unique structural features suggest that it may interact with biological targets in ways that are distinct from existing drugs, potentially offering new therapeutic opportunities.

The synthesis of N-(3-methoxypropyl)-4-5-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group, for instance, often requires specialized reagents and conditions to achieve regioselectivity and minimize side reactions. Similarly, the attachment of the thiophene substituent necessitates precise control over reaction conditions to prevent unwanted byproducts.

The pharmacological evaluation of N-(3-methoxypropyl)-4-5-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzamide has revealed several interesting properties. In vitro studies have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that it may have anti-inflammatory effects by modulating key signaling pathways involved in inflammation.

The combination of structural elements such as the benzamide group, pyrazole ring, and thiophene substituent makes N-(3-methoxypropyl)-4-5-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-1-ybenzamide a versatile scaffold for further derivatization and optimization. By modifying specific functional groups or introducing new moieties, researchers can fine-tune its biological activity and pharmacokinetic properties to meet specific therapeutic needs.

In conclusion, N-(3-methoxypropyl)-4-5-(thiophen -2 - yl) - 3 - (trifluoromethyl) - 1 H - pyrazol - 1 - ylbenzamide (CAS No. 956683 - 88 - 8) strong > is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development into novel therapeutic agents. As research in this field continues to advance, compounds like N -( 3 - methoxypropyl ) - 4 - 5 - ( thiophen - 2 - yl ) - 3 - ( trifluoromethyl ) - 1 H - pyrazol - 1 - ylbenzamide are likely to play an increasingly important role in addressing unmet medical needs.